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Compound of Interest

Compound Name: JHU37160

L  Get Quote

Cat. No.: B2879511

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of JHU37160, a potent and brain-penetrant DREADD (Designer Receptors
Exclusively Activated by Designer Drugs) agonist. Adherence to these guidelines is critical for
ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling JHU37160 in solid or solution form. The
following table outlines the necessary protective gear.

PPE Category Item Specification Purpose

Safety Glasses or Protects eyes from

Eye Protection ANSI Z87.1 certified

Goggles splashes or dust.

Hand Protection Nitrile Gloves Chemically resistant Prevents skin contact.

Protects skin and

Body Protection

Laboratory Coat

Standard

clothing from

contamination.

Respiratory

Use in a well-

ventilated area

Avoids inhalation of

dust or aerosols.
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Handling and Storage

Proper handling and storage are crucial to maintain the stability and integrity of JHU37160.

Parameter Guideline

Rationale

St (Solid) Store at -20°C in a tightly
orage (Soli
g sealed container.

JHU37160 is a hygroscopic
solid; this prevents moisture

absorption.[1]

Prepare fresh for immediate
) use. If necessary, aliquot and
Storage (Solutions)
store at -20°C for up to one

month.

To ensure stability of the

compound in solution.[1]

Allow the product to equilibrate
Handling to room temperature for at

least one hour before opening.

Prevents condensation from

forming on the cold solid.[1]

Weigh in a well-ventilated o ] )
Minimizes inhalation exposure.
area.

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Move the individual to fresh air. If breathing is

Inhalation

difficult, seek medical attention.

Remove contaminated clothing. Wash the

Skin Contact

affected area thoroughly with soap and water.

Immediately flush eyes with plenty of water for

Eye Contact at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion

water. Seek immediate medical attention.
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Disposal Plan

Dispose of JHU37160 and any contaminated materials in accordance with all applicable local,

state, and federal regulations.

Waste Type Disposal Procedure

Dispose of as chemical waste through your
Unused Solid Compound institution's environmental health and safety
(EHS) office.

Dispose of as chemical waste through your
Solutions institution's EHS office. Do not pour down the

drain.

Decontaminate if possible, or dispose of as

Contaminated Labware .
chemical waste.

Experimental Workflow for Handling JHU37160

The following diagram outlines the standard workflow for preparing and using JHU37160 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
JHU37160]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2879511#personal-protective-equipment-for-
handling-jhu37160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b2879511?utm_src=pdf-custom-synthesis
https://hellobio.com/jhu37160-dihydrochloride.html
https://hellobio.com/jhu37160-dihydrochloride.html
https://www.benchchem.com/product/b2879511#personal-protective-equipment-for-handling-jhu37160
https://www.benchchem.com/product/b2879511#personal-protective-equipment-for-handling-jhu37160
https://www.benchchem.com/product/b2879511#personal-protective-equipment-for-handling-jhu37160
https://www.benchchem.com/product/b2879511#personal-protective-equipment-for-handling-jhu37160
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2879511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2879511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

